N-(2-ethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-(2-ethylphenyl)-8-methoxy-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C19H17NO4/c1-3-12-7-4-5-9-15(12)20-18(21)14-11-13-8-6-10-16(23-2)17(13)24-19(14)22/h4-11H,3H2,1-2H3,(H,20,21)
• InChI Key: XYMVWWVLMNGGEA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)C2=CC3=C(C(=CC=C3)OC)OC2=O
• Molecular Formula: C19H17NO4
• Molecular Weight: 323.3 g/mol

Description

N-(2-ethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, also known as EPC, is a synthetic compound that belongs to the class of chromene derivatives. EPC has been widely studied for its potential applications in scientific research, particularly in the field of medicinal chemistry.

Scientific Research Applications

Crystal Structure Analysis

Research into the crystal structures of chromene derivatives, including compounds similar to N-(2-ethylphenyl)-8-methoxy-2-oxo-2H-chromene-3-carboxamide, highlights their structural configurations and potential for polymorphism. These studies provide insight into the molecular conformations and intermolecular interactions that influence the crystalline forms of these compounds, which can affect their physical properties and reactivity (Reis et al., 2013), (Gomes et al., 2015).

Biological Evaluation

Several studies have been conducted to evaluate the biological properties of chromene derivatives. For example, the synthesis and biological evaluation of some innovative coumarin derivatives containing the thiazolidin-4-one ring have been explored for their potential antibacterial activity. This research underlines the importance of chromene derivatives in developing new antibacterial agents (Ramaganesh et al., 2010).

Chemosensor Applications

Chromene derivatives have also been investigated for their use as chemosensors. A study on a highly selective fluorescence chemosensor based on a coumarin fluorophore demonstrates the potential of these compounds in detecting ions such as Cu2+ and H2PO4−, showcasing their application in environmental monitoring and bioimaging (Meng et al., 2018).

GPR35 Agonist Development

The development of potent and selective agonists for the G protein-coupled receptor GPR35 using chromene derivatives illustrates the therapeutic potential of these compounds. Such research is pivotal in discovering new drugs for treating diseases related to GPR35 activity (Thimm et al., 2013).

Anticancer Activity

The structure-activity relationship and molecular mechanisms of chromene derivatives have been analyzed for their anticancer properties. These compounds exhibit the ability to mitigate drug resistance in cancer cells, highlighting their significance in developing new cancer therapies (Das et al., 2009).